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Compound of Interest

Compound Name: UR778Br

Cat. No.: B15579483

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility and stability of UR778Br
(CAS No. 866127-80-2), a small molecule inhibitor targeting the GTPase-activating protein-

related domain (GRD) of IQGAP1. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering critical data and methodologies to

support preclinical and translational research, particularly in the context of acute myeloid

leukemia (AML).

Core Compound Information

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15579483#bc-rfq
https://www.benchchem.com/product/b15579483/docs?utm_src=pdf-body#ur778br-a-technical-guide-to-solubility-and-stability-for-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Reference

Compound Name UR778Br [1]

CAS Number 866127-80-2 [2][3][4]

Molecular Formula C₂₀H₂₀BrNO₄ -

Appearance Off-white to pale-yellow solid [1]

Purity >95% [1]

Mechanism of Action

Targets the GTPase-activating

protein-related domain (GRD)

of the IQGAP1 protein.[2] It

inhibits the proliferation of

human acute myeloid leukemia

(AML) by arresting the cell

cycle at the G2/M phase and

inducing apoptosis.[2][5]

Solubility Data
Comprehensive quantitative solubility data for UR778Br in a range of common laboratory

solvents is not extensively available in published literature. However, based on supplier

information and its use in cellular assays, the following information has been compiled.

Solvent Concentration Notes Reference

Dimethyl Sulfoxide

(DMSO)
10 mM

A stock solution of 10

mM in DMSO is

readily achievable.

This is the

recommended solvent

for preparing stock

solutions for in vitro

studies.

[2]
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Note: For most cell culture applications, the final concentration of DMSO should be kept low

(typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.[6][7]

Stability and Storage
Proper storage and handling are crucial to maintain the integrity and activity of UR778Br. The

following stability data pertains to stock solutions prepared in DMSO.

Storage Condition Storage Duration Notes Reference

-80°C 6 months

Recommended for

long-term storage of

stock solutions.

[2]

-20°C 1 month

Suitable for short-term

storage. Avoid

repeated freeze-thaw

cycles.

[2]

It is best practice to aliquot stock solutions into single-use volumes to minimize degradation

from repeated temperature changes. Formal stability studies following ICH guidelines for

parameters such as photostability and degradation kinetics in various aqueous buffers have not

been publicly reported.[6][7][8][9][10]

Experimental Protocols
The following section details a generalized protocol for the preparation and use of UR778Br in
cell-based assays, based on its known properties and standard laboratory procedures for

similar small molecule inhibitors.

Preparation of UR778Br Stock Solution (10 mM in
DMSO)
Materials:

UR778Br solid powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Allow the UR778Br vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of UR778Br powder using a calibrated analytical balance in a

sterile environment.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Vortex the solution until the UR778Br is completely dissolved. Gentle warming (up to 37°C)

may be applied if necessary, but the stability of UR778Br under these conditions has not

been formally documented.

Aliquot the stock solution into sterile, single-use amber vials to protect from light and

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[2]

Workflow for In Vitro Cell-Based Assays
This workflow outlines the steps for treating adherent or suspension cells with UR778Br.
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Experimental Workflow: UR778Br In Vitro Assay

Preparation Cell Culture

Treatment

Analysis

Prepare 10 mM UR778Br
stock in DMSO

Serially dilute stock
in cell culture medium

Seed cells in
multi-well plates

Incubate cells to allow
attachment/acclimatization

Treat cells with desired
concentrations of UR778Br

Include vehicle control
(medium with DMSO)

Incubate for experimental
duration (e.g., 24-72h)

Assess cell viability
(e.g., MTT, CellTiter-Glo)

Analyze cell cycle
(e.g., flow cytometry)

Measure apoptosis
(e.g., Annexin V staining)

Click to download full resolution via product page

Workflow for UR778Br in cell-based assays.

Signaling Pathway
UR778Br exerts its biological effects by inhibiting IQGAP1, a scaffold protein that plays a

significant role in various cellular processes, including those implicated in cancer progression.

In the context of AML, the inhibition of IQGAP1 by UR778Br disrupts downstream signaling,

leading to cell cycle arrest and apoptosis.[1][5]
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IQGAP1 Signaling Pathway in AML and Inhibition by UR778Br

Upstream Signals Core Pathway

Cellular Outcome

Growth Factors

IQGAP1

activates

Cell Proliferation Cell Survival G2/M Progression

UR778Br

inhibits

Apoptosis G2/M Arrest
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IQGAP1 signaling and the inhibitory action of UR778Br.

This guide summarizes the currently available public information on the solubility and stability

of UR778Br. Researchers are encouraged to perform their own validation for their specific

experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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